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Cat. No.: B8815072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Entecavir is a potent and selective antiviral agent primarily used in the treatment of chronic

hepatitis B virus (HBV) infection.[1][2] As a guanosine nucleoside analog, it effectively inhibits

HBV DNA polymerase, thereby suppressing viral replication.[3][4][5] These application notes

provide detailed protocols for the preparation of Entecavir hydrate solutions for use in in vitro

cell culture assays, along with relevant data on its solubility, stability, and biological activity.

Physicochemical Properties and Solubility
Entecavir hydrate is a white to off-white crystalline solid.[6] Understanding its solubility is

critical for preparing accurate and effective solutions for cell culture experiments.

Table 1: Solubility of Entecavir Hydrate in Various Solvents
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO)
~12 mg/mL; 59 mg/mL (~199.8

mM)
[7][8][9]

Dimethylformamide (DMF) ~14 mg/mL [7][9]

Ethanol ~0.1 mg/mL [7][9]

Water
Sparingly soluble (~2.4

mg/mL)
[5]

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [7][9]

Note: For aqueous solutions, it is recommended to first dissolve Entecavir hydrate in a

minimal amount of an organic solvent like DMSO or DMF and then dilute with the aqueous

buffer.[7][9] Aqueous solutions are not recommended for storage for more than one day.[7][9]

Biological Activity and Recommended
Concentrations
Entecavir exhibits potent antiviral activity against HBV in cell culture models. The effective

concentration can vary depending on the cell line and assay conditions.

Table 2: In Vitro Activity of Entecavir

Cell Line Parameter Value Reference

HepG2 2.2.15
EC50 (HBV DNA

reduction)
3.75 nM [7][10]

HepG2 Cytotoxicity

No significant effect

on cell numbers at up

to 100 times the Cmax

for 15 days.

[11]

Primary CD4+ T cells HIV Inhibition Low nanomolar range [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://www.selleckchem.com/products/s1252-entecavir.html
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://www.chemicalbook.com/article/mechanism-of-action-of-entecavir.htm
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://www.benchchem.com/product/b8815072?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://www.medchemexpress.com/Entecavir-monohydrate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2224751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108748/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cmax (maximum plasma concentration) for Entecavir has been reported to be approximately

34 nM.[11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Entecavir Hydrate
Stock Solution in DMSO
Materials:

Entecavir hydrate (MW: 295.29 g/mol )[8]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh out 2.95 mg of Entecavir hydrate powder using a calibrated

analytical balance.

Dissolving: Add the weighed Entecavir hydrate to a sterile microcentrifuge tube. Add 1 mL

of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the Entecavir hydrate is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Sterilization (Optional): If required for the specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month

or at -80°C for up to one year.[8]
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Protocol 2: Preparation of Working Solutions for Cell
Culture Assays
Materials:

10 mM Entecavir hydrate stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile, DNase/RNase-free tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Entecavir stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment. For example, to prepare a 10

µM working solution from a 10 mM stock, dilute the stock solution 1:1000 in cell culture

medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should be

cell culture medium containing the same final concentration of DMSO as the highest

concentration of Entecavir used in the assay. For instance, if the highest Entecavir

concentration results in a 0.1% DMSO concentration in the well, the vehicle control wells

should also contain 0.1% DMSO.[11]

Application to Cells: Add the prepared working solutions (and vehicle control) to your cell

cultures and proceed with the planned assay.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow: Entecavir Solution Preparation
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Workflow for Entecavir Solution Preparation
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Caption: Workflow for the preparation of Entecavir hydrate stock and working solutions for cell

culture.

Signaling Pathway: Mechanism of Action of Entecavir

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8815072?utm_src=pdf-body-img
https://www.benchchem.com/product/b8815072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of Entecavir in HBV Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/article/mechanism-of-action-of-entecavir.htm
https://www.scielo.br/j/bjps/a/c4K5MftFXQBX7FdBL9RQmbH/?format=html&lang=en
https://cdn.caymanchem.com/cdn/insert/13831.pdf
https://www.selleckchem.com/products/s1252-entecavir.html
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/13831.pdf
https://www.medchemexpress.com/Entecavir-monohydrate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2224751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2224751/
https://www.benchchem.com/product/b8815072#entecavir-hydrate-solution-preparation-for-cell-culture-assays
https://www.benchchem.com/product/b8815072#entecavir-hydrate-solution-preparation-for-cell-culture-assays
https://www.benchchem.com/product/b8815072#entecavir-hydrate-solution-preparation-for-cell-culture-assays
https://www.benchchem.com/product/b8815072#entecavir-hydrate-solution-preparation-for-cell-culture-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8815072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

